Cas no 1082804-92-9 (4-hydroxy-N,N-dimethylpiperidine-1-sulfonamide)

• Product Name: 4-hydroxy-N,N-dimethylpiperidine-1-sulfonamide
• CAS No: 1082804-92-9
• MF: C₇H₁₆N₂O₃S
• MW: 208.278540611267
• MDL: MFCD11610986
• CID: 5320892
• PubChem ID: 28345236
• Update Time: 2025-10-29

4-hydroxy-N,N-dimethylpiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-N,N-dimethylpiperidine-1-sulfonamide
• Z425758030

• MDL： MFCD11610986
• Inchi： 1S/C7H16N2O3S/c1-8(2)13(11,12)9-5-3-7(10)4-6-9/h7,10H,3-6H2,1-2H3
• InChI Key： KYTIUFRGYGSYQU-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CC1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: -0.7
• Topological Polar Surface Area: 69.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-hydroxy-N,N-dimethylpiperidine-1-sulfonamide

Comprehensive Overview of 4-hydroxy-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 1082804-92-9)

4-hydroxy-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 1082804-92-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This sulfonamide derivative features a piperidine ring substituted with a hydroxyl group and dimethylamino functionality, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's molecular structure, characterized by the sulfonamide group and hydroxyl-substituted piperidine, contributes to its solubility and reactivity profile. These attributes make it valuable for medicinal chemistry optimization, where researchers focus on improving bioavailability and target specificity. Recent studies highlight its potential as a building block for neuroprotective agents, aligning with growing interest in neurodegenerative disease treatments—a hot topic in 2024 biomedical research.

From a synthetic perspective, CAS 1082804-92-9 demonstrates interesting reactivity patterns that enable diverse chemical transformations. The presence of both hydrogen bond donor (hydroxyl) and hydrogen bond acceptor (sulfonamide) moieties allows for strategic molecular interactions in drug design. Pharmaceutical chemists frequently search for information about its structure-activity relationships (SAR) and synthetic protocols, reflecting the compound's importance in modern drug development pipelines.

Analytical characterization of 4-hydroxy-N,N-dimethylpiperidine-1-sulfonamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity—critical parameters for research applications. The scientific community shows particular interest in its metabolic stability and pharmacokinetic properties, which are frequently searched topics in conjunction with this CAS number.

In material science applications, this compound has shown promise as a ligand precursor for catalytic systems and as a functional group modifier in polymer chemistry. Its balanced hydrophilicity-lipophilicity character makes it suitable for designing smart materials with responsive properties—an area gaining traction in sustainable technology discussions. Researchers often inquire about its solubility parameters and thermal stability for these applications.

Quality control specifications for CAS 1082804-92-9 typically require stringent monitoring of residual solvents and byproduct formation during synthesis. These parameters are crucial for ensuring reproducibility in research—a common concern voiced in scientific forums. The compound's storage conditions and shelf life also represent frequently searched technical details among laboratory professionals.

Emerging applications in bioconjugation chemistry have further expanded interest in this sulfonamide derivative. Its ability to serve as a linker molecule in antibody-drug conjugates (ADCs) positions it at the forefront of targeted cancer therapy research—a trending topic in precision medicine. This aligns with numerous search queries about click chemistry compatibility and biocompatibility testing for such compounds.

Environmental and safety assessments of 4-hydroxy-N,N-dimethylpiperidine-1-sulfonamide indicate it requires standard laboratory handling procedures. Researchers regularly seek information about its waste disposal methods and ecotoxicological profile, reflecting the chemical industry's growing emphasis on green chemistry principles. These search patterns mirror broader societal concerns about sustainable scientific practices.

The commercial availability of CAS 1082804-92-9 through specialty chemical suppliers has facilitated its adoption across research institutions. Procurement-related searches often focus on bulk pricing, custom synthesis options, and technical datasheet availability. These practical considerations complement the scientific interest in the compound's fundamental properties.

Patent literature reveals innovative applications of this compound in photodynamic therapy formulations and diagnostic imaging agents—areas experiencing rapid growth. This explains frequent searches combining this CAS number with terms like fluorescence properties and molecular probe design. The compound's modular structure allows for systematic modifications to tune such functional characteristics.

In academic settings, 4-hydroxy-N,N-dimethylpiperidine-1-sulfonamide serves as an educational tool for demonstrating heterocyclic chemistry principles and protecting group strategies. These pedagogical applications generate consistent search volume from chemistry educators seeking demonstration experiments and curriculum resources featuring this compound.

Ongoing research continues to uncover novel dimensions of this compound's utility, particularly in computational chemistry studies investigating its molecular docking potential. The intersection of AI-assisted drug discovery and traditional medicinal chemistry—a dominant 2024 research theme—has increased searches for its 3D conformational data and quantum chemical parameters.